Cas no 2034581-83-2 (N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 2034581-83-2
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 5353721
• Update Time: 2025-05-21

N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(benzo[d]thiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide
• N-(1,3-benzothiazol-2-yl)-6-piperidin-1-ylpyrimidine-4-carboxamide
• N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C17H17N5OS/c23-16(21-17-20-12-6-2-3-7-14(12)24-17)13-10-15(19-11-18-13)22-8-4-1-5-9-22/h2-3,6-7,10-11H,1,4-5,8-9H2,(H,20,21,23)
• InChI Key： IJZLRYHTWUNVSU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(C1=CC(=NC=N1)N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 3.5
• Topological Polar Surface Area: 99.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide

N-(1,3-Benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide: A Comprehensive Overview

N-(1,3-Benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide, identified by the CAS registry number 2034581-83-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a benzothiazole moiety with a pyrimidine ring and a piperidine group. The integration of these functional groups imparts the compound with distinctive chemical properties and potential biological activities.

The benzothiazole group, a fused bicyclic structure consisting of a benzene ring and a thiazole ring, is known for its versatility in chemical synthesis and its role in various bioactive compounds. The pyrimidine ring, on the other hand, is a heterocyclic aromatic system that is commonly found in nucleic acids and plays a crucial role in many biological processes. The piperidine group adds further complexity to the molecule by introducing a six-membered amine-containing ring, which can enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide as a promising candidate in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential lead compound for anti-inflammatory therapies. Additionally, the compound has shown selective activity against certain cancer cell lines, suggesting its potential role in oncology.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by coupling reactions to introduce the pyrimidine and piperidine groups. The optimization of these steps is critical to achieving high yields and ensuring the purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to streamline the production process.

In terms of pharmacokinetics, N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide exhibits favorable properties that make it suitable for systemic administration. Preclinical studies have demonstrated moderate oral bioavailability and acceptable plasma stability. These attributes are essential for developing it into an effective therapeutic agent.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it interacts with specific protein targets through hydrogen bonding and π–π interactions. These insights are invaluable for guiding further optimization efforts aimed at improving its potency and selectivity.

In conclusion, N-(1,3-benzothiazol-2-yl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in the development of novel therapeutics. Continued research into its mechanism of action and further preclinical testing will be crucial in unlocking its full potential.